N-benzhydryl-4-iodobenzenesulfonamide
Description
“N-benzhydryl-4-iodobenzenesulfonamide” is a chemical compound. Unfortunately, there is limited information available about this specific compound . It’s important to note that it shares a similar structure with other benzhydryl and benzenesulfonamide compounds, which are used in various fields of research .
Scientific Research Applications
Advanced Oxidation Processes
N-Benzhydryl-4-iodobenzenesulfonamide may play a role in advanced oxidation processes (AOPs) used for the degradation of various compounds in aqueous mediums. AOPs are gaining attention due to water scarcity and the accumulation of recalcitrance compounds in the environment. Such processes lead to the generation of different kinetics, mechanisms, and by-products, contributing significantly to environmental remediation efforts (Qutob, Hussein, Alamry, & Rafatullah, 2022).
Environmental Occurrence and Behavior
Parabens, structurally related to this compound, demonstrate how these compounds may persist in the environment and undergo various interactions. Being widespread in surface water and sediments due to their use in consumer products, these compounds have raised concerns about their ecological impacts and the necessity for comprehensive studies on their behavior, fate, and biotoxic effects in aquatic environments (Haman, Dauchy, Rosin, & Munoz, 2015).
Flame Retardant Applications
The presence of this compound in novel brominated flame retardants (NBFRs) used in indoor air, dust, and consumer goods, indicates its potential application in enhancing fire safety. However, the increasing application of such compounds calls for detailed research on their occurrence, environmental fate, and toxicity (Zuiderveen, Slootweg, & de Boer, 2020).
Synthesis and Chemical Applications
The synthesis and characterization of novel cyclic compounds containing aminobenzenesulfonamide, a structure related to this compound, showcase its versatility in organic syntheses and potential pharmaceutical applications. The development of such compounds could lead to the discovery of new functional molecules and pharmaceuticals, emphasizing the chemical versatility of sulfonamide derivatives (Kaneda, 2020).
properties
IUPAC Name |
N-benzhydryl-4-iodobenzenesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16INO2S/c20-17-11-13-18(14-12-17)24(22,23)21-19(15-7-3-1-4-8-15)16-9-5-2-6-10-16/h1-14,19,21H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IEZXHVZZWBKSCK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C2=CC=CC=C2)NS(=O)(=O)C3=CC=C(C=C3)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16INO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
449.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[4-(4,6-Dimethylpyrimidin-2-yl)piperazin-1-yl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine](/img/structure/B2366337.png)
![3-(4-methylphenyl)-1H-benzofuro[3,2-d]pyrimidine-2,4-dione](/img/structure/B2366339.png)
![2-[[4-amino-5-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(4-ethylphenyl)acetamide](/img/structure/B2366341.png)
![2-[[5-(3-Chloro-6-methoxy-1-benzothiophen-2-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]-1-(2,4-dichlorophenyl)ethanone](/img/structure/B2366346.png)
![N-(1-Cyanocyclobutyl)-2-[4-(6-methylpyridazin-3-yl)oxyanilino]acetamide](/img/structure/B2366347.png)
![1-(Benzo[d][1,3]dioxol-5-yl)-3-(3-hydroxycyclohexyl)urea](/img/structure/B2366350.png)
![5-[(3-Methylphenyl)methoxy]-2-[(4-phenylpiperazin-1-yl)methyl]pyran-4-one](/img/structure/B2366352.png)
